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Compound of Interest

Compound Name: TCMDC-135051

Cat. No.: B2432879

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
TCMDC-135051, a potent and selective protein kinase PfCLK3 inhibitor. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory
environment.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling TCMDC-135051 to prevent
skin and eye contact, inhalation, and ingestion. The following table summarizes the
recommended PPE.
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Specifications and
PPE Category Item -
urpose

ANSI z87.1-compliant, with
Eye Protection Safety Goggles side shields to protect against

splashes.

Nitrile or latex gloves should
) ] ] be worn. For handling stock
Hand Protection Chemical-Resistant Gloves ) o
solutions, double gloving is

recommended.

A standard, fully buttoned lab
Body Protection Laboratory Coat coat to protect skin and
clothing.

Recommended when handling
the compound as a powder
) ) ) ) outside of a certified chemical
Respiratory Protection N95 Respirator or equivalent ) ]
fume hood or biological safety
cabinet to minimize inhalation

of dust particles.[1]

Operational Plan for Safe Handling

All handling of TCMDC-135051, particularly when in solid form, should be conducted in a
designated area such as a chemical fume hood or a Class Il Biosafety Cabinet to control
exposure.

Step-by-Step Handling Procedure:

» Preparation: Ensure the work area is clean and uncluttered. Cover the work surface with
absorbent, plastic-backed paper.

» Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

e Weighing and Reconstitution:
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o Carefully weigh the solid compound within the containment of a fume hood.

o When preparing solutions, add the solvent slowly to the solid to avoid aerosolization.

o Labeling: Clearly label all containers with the compound name (TCMDC-135051),
concentration, date of preparation, and user's initials.

» Storage: Store TCMDC-135051 and its solutions in a cool, dry, and dark place. For long-term
storage of stock solutions, refer to the supplier's recommendations, which are typically -20°C
for months or -80°C for extended periods.[2]

o Decontamination: After each use, decontaminate the work surface and any equipment used
with a suitable cleaning agent.

o Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid cross-
contamination. Dispose of single-use items in the appropriate waste stream.

o Hygiene: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of TCMDC-135051 and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Collect unused solid TCMDC-135051 and any
i materials contaminated with the solid (e.g.,
Solid Waste _ _ o
weigh boats, pipette tips) in a clearly labeled

hazardous waste container.

Collect all solutions containing TCMDC-135051
Liquid Waste in a sealed, labeled hazardous waste container.

Do not pour down the drain.

Dispose of all used gloves, lab coats (if
Contaminated PPE disposable), and other contaminated PPE in a

designated hazardous waste stream.
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All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste. Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance on hazardous waste disposal procedures.

Experimental Workflow for Handling and Disposal
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Workflow for Safe Handling and Disposal of TCMDC-135051
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Caption: A flowchart illustrating the procedural steps for the safe handling and disposal of
TCMDC-135051.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2432879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

